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Compound of Interest

Compound Name: Methyl 3-amino-6-chloropicolinate
CAS No.: 866807-26-3
Cat. No.: B1428658
Get Quote
. J

Executive Summary: The "3-Amino Shift"

The aminopicolinate class is historically dominated by 4-amino derivatives (e.g., Halauxifen-
methyl, Picloram), which serve as potent synthetic auxins in agriculture. However, Methyl 3-
amino-6-chloropicolinate represents a structural pivot. By shifting the amino group to the 3-
position, the molecule loses varying degrees of auxin-receptor affinity but gains significant
utility as a kinase-privileged scaffold.

This guide compares the bioactivity of 3-amino derivatives against:
e 4-Amino Agrochemical Standards (Auxin mimicry comparison).
o Therapeutic Kinase Inhibitors (Mytl and JAK inhibition profiles).

Chemical Profile & Reactivity

The core scaffold functions as a bifunctional building block. Its orthogonality allows for
sequential functionalization, critical for Fragment-Based Drug Discovery (FBDD).
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Feature Position Reactivity / Function

High Reactivity. Primary site

for Suzuki-Miyaura or Stille
Electrophilic Center C-6 (Chlorine) cross-coupling to introduce

aryl/heteroaryl diversity

(Specificity Determinant).

Moderate Reactivity. Site for

amide coupling, urea
Nucleophilic Center N-3 (Amine) formation, or cyclization. Acts

as a hydrogen bond donor in

kinase hinge binding.

Standard Reactivity. Precursor
) for carboxylic acids
Ester Moiety C-2 (Methyl Ester) T ]
(saponification) or amides

(aminolysis).

Structural Divergence: 3-Amino vs. 4-Amino
e 4-Amino-3-chloro (Agro): Optimizes binding to the TIR1/AFB auxin receptor pocket

(molecular glue).

e 3-Amino-6-chloro (Pharma): Mimics the adenosine ring of ATP, making it an ideal hinge-
binder for kinases (e.g., Mytl, JAK2).

Bioactivity Analysis: Oncology (Mytl Kinase
Inhibition)

The most prominent recent application of Methyl 3-amino-6-chloropicolinate derivatives is in
targeting Myt1 (Myelin Transcription Factor 1), a kinase critical for regulating the G2/M
checkpoint, particularly in CCNE1-overexpressing cancers (Synthetic Lethality).

Mechanism of Action (MOA)

In tumors with CCNE1 amplification (e.g., Ovarian, Uterine), cells suffer from high replication
stress. They become dependent on Mytl to prevent premature mitotic entry. Inhibiting Mytl
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Figure 1: Synthetic lethality pathway of Myt1 inhibitors derived from the 3-aminopicolinate
scaffold.

Comparative Data: Mytl Inhibitor Potency

Derivatives synthesized via Suzuki coupling at the C-6 position of Methyl 3-amino-6-
chloropicolinate show nanomolar potency.

Cellular
Compound . IC50 .
Scaffold Origin Target . Activity
Class (Enzymatic)
(CCNE1+)
o Methyl 3-amino-
Derivative A ]
6- Mytl <10 nM High Potency
(Novel) o
chloropicolinate
Adavosertib Pyrazolopyrimidi ) o
Weel (Related) ~5nM High Toxicity
(Ref) ne
Methyl 4-amino-
_ _ >10 uyM
4-Amino Analog 6- Auxin Receptor ] N/A
(Inactive)

chloropicolinate

Note: Data generalized from Patent W02023220831A1 and related kinase literature.

Bioactivity Analysis: Agrochemicals (Herbicides)
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While less potent than 4-amino variants, 3-amino derivatives are investigated for niche
herbicidal activity, particularly when coupled with specific pyrazole or aryl groups at C-6.

Auxin Receptor Binding (TIR1)

o Standard (Clopyralid/Picloram): The nitrogen position and the 4-amino/3,6-dichloro motif are
essential for the "molecular glue" interaction with TIR1 and Aux/IAA proteins.

e 3-Amino Derivative: The shift to 3-amino alters the electrostatic potential surface, often
reducing affinity for TIR1. However, this altered selectivity can be exploited to bypass
resistance mechanisms found in weeds resistant to standard auxins.

Experimental Observation:

» Weed Control Spectrum: 3-amino derivatives often show reduced broadleaf control
compared to Clopyralid but may exhibit novel activity against specific resistant biotypes or
grass weeds when derivatized with bulky C-6 heterocycles.

Experimental Protocol: Synthesis of Bioactive
Derivatives

Objective: Synthesis of a 6-aryl-3-aminopicolinate derivative (Mytl Inhibitor Precursor) via
Suzuki-Miyaura Coupling.

Reagents:

¢ Substrate: Methyl 3-amino-6-chloropicolinate (1.0 eq)

Coupling Partner: 4-Pyridylboronic acid (1.2 eq)

Catalyst: Pd(dppf)CIz[4][5]-DCM (5 mol%)

Base: Cs2COs (3.0 eq)

Solvent: 1,4-Dioxane/Water (4:1)

Workflow:
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e Preparation: Charge a reaction vial with Methyl 3-amino-6-chloropicolinate (CAS 866807-
26-3), boronic acid, and base.

« Inertion: Purge with Nitrogen (N2) for 5 minutes. Add Pd catalyst under Nz flow.[5]

» Reaction: Add degassed solvent mixture. Seal and heat to 90°C for 4—-6 hours.

e Monitoring: Monitor via LC-MS (Target Mass: M+1 + Aryl mass - Cl).

o Workup: Dilute with EtOAc, wash with brine, dry over Na2SOa.

 Purification: Flash chromatography (Hexane/EtOAc gradient).

Self-Validating Check:

e Success Indicator: Disappearance of the starting material peak (Cl isotope pattern) and
appearance of the product peak (no ClI pattern) in LC-MS.

o Common Pitfall: Protodeboronation of the boronic acid.[6] If yield is low, switch to anhydrous
conditions with KsPOa.
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Figure 2: Synthetic workflow for generating bioactive 6-aryl derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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